Cas no 107814-37-9 (rac-cis-Ambroxol)

• Product Name: rac-cis-Ambroxol
• CAS No: 107814-37-9
• MF: C₁₃H₁₈Br₂N₂O
• MW: 378.102821826935
• MDL: MFCD19704893
• CID: 1064321
• Update Time: 2025-11-02

rac-cis-Ambroxol Chemical and Physical Properties

Names and Identifiers

• rac-cis-Ambroxol
• AMbroxol IMpurity D
• trans-4-[(2-Amino-3,5-dibromobenzyl)amino]cyclohexanol
• Ambroxol Hydrochloride Impurity D
• AMbroxol EP IMpurity D
• Ambroxol impurity D HCl
• cis-4-((2-Amino-3,5-dibromobenzyl)amino)cyclohexanol
• cis-4-[[(2-AMino-3,5-dibroMophenyl)Methyl]aMino]cyclohexanol
• Cyclohexanol,4-[[(2-amino-3,5-dibromophenyl)methyl]amino]-,cis-

• MDL： MFCD19704893
• Inchi： 1S/C13H18Br2N2O/c14-9-5-8(13(16)12(15)6-9)7-17-10-1-3-11(18)4-2-10/h5-6,10-11,17-18H,1-4,7,16H2
• InChI Key： JBDGDEWWOUBZPM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1N)CNC1CCC(CC1)O)Br

Computed Properties

• Exact Mass: 375.97900

Experimental Properties

• PSA: 58.28000
• LogP: 4.15900

Additional information on rac-cis-Ambroxol

Comprehensive Guide to rac-cis-Ambroxol (CAS No. 107814-37-9): Properties, Applications, and Market Insights

rac-cis-Ambroxol (CAS No. 107814-37-9) is a stereoisomer of the widely used mucolytic agent Ambroxol hydrochloride. This compound has garnered significant attention in pharmaceutical research due to its unique properties and potential therapeutic benefits. As the demand for effective respiratory treatments continues to rise, understanding the nuances of rac-cis-Ambroxol becomes increasingly important for researchers, manufacturers, and healthcare professionals.

The chemical structure of rac-cis-Ambroxol features a trans-4-[(2-amino-3,5-dibromobenzyl)amino]cyclohexanol backbone, with the cis configuration at the cyclohexane ring. This stereochemistry differentiates it from other Ambroxol variants and contributes to its distinct physicochemical properties. Recent studies have shown that the cis configuration may influence the compound's bioavailability and receptor binding affinity, making it a subject of ongoing pharmacological investigation.

In pharmaceutical applications, rac-cis-Ambroxol demonstrates remarkable mucolytic activity, similar to its more common counterparts. However, researchers are particularly interested in its potential anti-inflammatory effects and neuroprotective properties, which have been observed in preclinical studies. These characteristics align with current healthcare trends focusing on multi-target therapies for respiratory and neurological conditions.

The synthesis of rac-cis-Ambroxol typically involves stereoselective reduction of appropriate precursor compounds, followed by purification processes to ensure high enantiomeric purity. Manufacturing challenges include maintaining consistent stereochemical integrity throughout scale-up processes, a topic frequently searched by process chemists in pharmaceutical development forums.

Analytical characterization of rac-cis-Ambroxol employs advanced techniques such as chiral HPLC and X-ray crystallography to confirm its stereochemical configuration. These methods are crucial for quality control in pharmaceutical production, addressing common queries from quality assurance professionals about stereoisomer analysis in drug development.

From a therapeutic perspective, rac-cis-Ambroxol has shown promise in respiratory disease management, particularly in conditions characterized by excessive mucus production. Its mechanism of action involves stimulation of surfactant production and modulation of ion channels in respiratory epithelium. These properties make it relevant to current discussions about personalized medicine approaches for chronic respiratory conditions.

The global market for rac-cis-Ambroxol and related compounds reflects growing interest in specialty pharmaceuticals for niche therapeutic areas. Market analysts frequently search for data on stereoisomer-specific drug development trends, as pharmaceutical companies increasingly recognize the value of chiral drug optimization in product differentiation.

Regulatory considerations for rac-cis-Ambroxol involve compliance with ICH guidelines on chiral substances, a hot topic in pharmaceutical compliance circles. The compound's development must address stereochemical stability requirements and enantiomeric purity specifications, subjects that generate numerous queries in regulatory affairs discussions.

Recent scientific literature highlights investigations into rac-cis-Ambroxol's potential beyond respiratory applications. Studies exploring its effects on neurotransmitter systems and cellular stress responses have appeared in prominent journals, reflecting the compound's versatility and the research community's growing interest in drug repurposing strategies.

Formulation scientists working with rac-cis-Ambroxol face challenges related to its physicochemical properties, including solubility and stability characteristics. These practical considerations generate frequent searches for excipient compatibility data and formulation optimization techniques specific to chiral compounds.

In conclusion, rac-cis-Ambroxol (CAS No. 107814-37-9) represents an intriguing subject for pharmaceutical research and development. Its unique stereochemistry, combined with promising therapeutic properties, positions it as a compound of interest in the evolving landscape of precision medicine and specialty pharmaceuticals. As research continues to uncover new applications and optimize production methods, rac-cis-Ambroxol is likely to remain a focus of scientific inquiry and commercial interest in the coming years.